Cas no 1502060-14-1 (2-4-bromo-2-(trifluoromethyl)phenoxyacetic acid)

• Product Name: 2-4-bromo-2-(trifluoromethyl)phenoxyacetic acid
• CAS No: 1502060-14-1
• Molecular Formula: C₉H₆BrF₃O₃
• Molecular Weight: 299.041352748871
• CID: 6064038
• PubChem ID: 83409144

2-4-bromo-2-(trifluoromethyl)phenoxyacetic acid Properties

Names and Identifiers

• 2-4-bromo-2-(trifluoromethyl)phenoxyacetic acid
• 2-[4-bromo-2-(trifluoromethyl)phenoxy]acetic acid
• SCHEMBL23321157
• (4-Bromo-2-trifluoromethyl-phenoxy)-acetic acid
• A1-33610
• 1502060-14-1
• Z1723875045
• EN300-1628159

• InChIKey： CBLQGQJRJFGQEB-UHFFFAOYSA-N
• Inchi： 1S/C9H6BrF3O3/c10-5-1-2-7(16-4-8(14)15)6(3-5)9(11,12)13/h1-3H,4H2,(H,14,15)
• SMILES： BrC1C=CC(=C(C(F)(F)F)C=1)OCC(=O)O

Computed Properties

• Exact Mass: 297.94524g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 3
• Monoisotopic Mass: 297.94524g/mol
• Heavy Atom Count: 16
• Complexity: 257
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives